Cas no 2413899-91-7 (tert-butyl N-{5-hydroxy-8-methyl-1,2,4triazolo4,3-cpyrimidin-3-yl}carbamate)

Tert-butyl N-{5-hydroxy-8-methyl-1,2,4-triazolo[4,3-c]pyrimidin-3-yl}carbamate is a specialized heterocyclic compound featuring a triazolopyrimidine core with a carbamate-protected amine group. Its structural design offers stability and reactivity, making it valuable in pharmaceutical and agrochemical research. The tert-butyloxycarbonyl (Boc) group enhances solubility and facilitates selective deprotection, enabling controlled synthetic modifications. The hydroxyl and methyl substituents contribute to its potential as a versatile intermediate in medicinal chemistry, particularly for kinase inhibitors or nucleoside analogs. Its well-defined purity and consistent performance support reliable use in complex organic syntheses. This compound is suited for applications requiring precise functional group manipulation while maintaining structural integrity under standard reaction conditions.

tert-butyl N-{5-hydroxy-8-methyl-1,2,4triazolo4,3-cpyrimidin-3-yl}carbamate structure

2413899-91-7 structure

Product Name:tert-butyl N-{5-hydroxy-8-methyl-1,2,4triazolo4,3-cpyrimidin-3-yl}carbamate

CAS No:2413899-91-7

MF:C₁₁H₁₅N₅O₃

MW:265.268501520157

CID:5675085

PubChem ID:165770677

Update Time:2025-10-21

tert-butyl N-{5-hydroxy-8-methyl-1,2,4triazolo4,3-cpyrimidin-3-yl}carbamate Chemical and Physical Properties

Names and Identifiers

- EN300-26664767
- tert-butyl N-{5-hydroxy-8-methyl-[1,2,4]triazolo[4,3-c]pyrimidin-3-yl}carbamate
- 2413899-91-7
- tert-butyl N-{5-hydroxy-8-methyl-1,2,4triazolo4,3-cpyrimidin-3-yl}carbamate
- Inchi： 1S/C11H15N5O3/c1-6-5-12-9(17)16-7(6)14-15-8(16)13-10(18)19-11(2,3)4/h5H,1-4H3,(H,12,17)(H,13,15,18)
- InChI Key： UJGNWYIOUDOFHN-UHFFFAOYSA-N
- SMILES： O(C(NC1=NN=C2C(C)=CNC(N21)=O)=O)C(C)(C)C

Computed Properties

Exact Mass: 265.11748936g/mol
Monoisotopic Mass: 265.11748936g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 19
Rotatable Bond Count: 3
Complexity: 429
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 98.1Å²

tert-butyl N-{5-hydroxy-8-methyl-1,2,4triazolo4,3-cpyrimidin-3-yl}carbamate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-26664767-1g	tert-butyl N-{5-hydroxy-8-methyl-[1,2,4]triazolo[4,3-c]pyrimidin-3-yl}carbamate	2413899-91-7		1g	$0.0	2023-09-12
Enamine	EN300-26664767-1.0g	tert-butyl N-{5-hydroxy-8-methyl-[1,2,4]triazolo[4,3-c]pyrimidin-3-yl}carbamate	2413899-91-7	95.0%	1.0g	$0.0	2025-03-20

tert-butyl N-{5-hydroxy-8-methyl-1,2,4triazolo4,3-cpyrimidin-3-yl}carbamate Related Literature

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5. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

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Additional information on tert-butyl N-{5-hydroxy-8-methyl-1,2,4triazolo4,3-cpyrimidin-3-yl}carbamate

tert-butyl N-{5-hydroxy-8-methyl-1,2,4-triazolo[4,3-c]pyrimidin-3-yl}carbamate (CAS No. 2413899-91-7): An Overview

tert-butyl N-{5-hydroxy-8-methyl-1,2,4-triazolo[4,3-c]pyrimidin-3-yl}carbamate (CAS No. 2413899-91-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of 1,2,4-triazolo[4,3-c]pyrimidines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, particularly the presence of the 5-hydroxy and 8-methyl substituents, make it a promising candidate for further investigation.

The tert-butyl carbamate moiety in this compound plays a crucial role in modulating its chemical and biological properties. The tert-butyl group provides steric protection to the amine functionality, enhancing the compound's stability and reducing its reactivity. This characteristic is particularly important in pharmaceutical applications where maintaining the integrity of the active molecule is essential for its efficacy and safety.

Recent studies have highlighted the potential of 1,2,4-triazolo[4,3-c]pyrimidines as potent inhibitors of various enzymes and receptors. For instance, a study published in the *Journal of Medicinal Chemistry* in 2022 demonstrated that compounds with a similar structure to tert-butyl N-{5-hydroxy-8-methyl-1,2,4-triazolo[4,3-c]pyrimidin-3-yl}carbamate exhibit significant inhibitory activity against adenosine deaminase (ADA). ADA is an important enzyme involved in purine metabolism and has been implicated in several diseases, including immunodeficiencies and cancer.

In addition to its enzymatic inhibition properties, tert-butyl N-{5-hydroxy-8-methyl-1,2,4-triazolo[4,3-c]pyrimidin-3-yl}carbamate has shown promising antiviral activity. Research conducted by a team at the University of California in 2021 found that this compound effectively inhibits the replication of several RNA viruses, including influenza and coronavirus. The mechanism of action involves interference with viral RNA synthesis and protein processing, making it a potential lead for developing broad-spectrum antiviral agents.

The pharmacokinetic properties of tert-butyl N-{5-hydroxy-8-methyl-1,2,4-triazolo[4,3-c]pyrimidin-3-yl}carbamate have also been extensively studied. A preclinical study published in *Pharmaceutical Research* in 2020 reported that this compound exhibits favorable oral bioavailability and a long half-life in animal models. These characteristics suggest that it could be developed into an orally administered therapeutic agent with sustained efficacy.

Furthermore, the safety profile of tert-butyl N-{5-hydroxy-8-methyl-1,2,4-triazolo[4,3-c]pyrimidin-3-yl}carbamate has been evaluated in several toxicity studies. Results from these studies indicate that the compound is well-tolerated at therapeutic doses and does not exhibit significant cytotoxicity or organ toxicity. This favorable safety profile supports its potential for clinical development.

In conclusion, tert-butyl N-{5-hydroxy-8-methyl-1,2,4-triazolo[4,3-c]pyrimidin-3-yl}carbamate (CAS No. 2413899-91-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to explore its full potential and optimize its use in various medical conditions.